Cas no 60603-62-5 (1-(1h-Benzimidazol-2-Yl)-2-phenylethanamine)

1-(1H-Benzimidazol-2-yl)-2-phenylethanamine is a benzimidazole derivative with potential applications in pharmaceutical and chemical research. Its structure combines a benzimidazole core with a phenylethylamine moiety, suggesting possible biological activity, particularly in receptor binding or enzyme inhibition. This compound may serve as a valuable intermediate in the synthesis of more complex molecules, including therapeutic agents targeting neurological or metabolic pathways. Its rigid benzimidazole scaffold enhances stability, while the phenylethylamine group offers functional versatility for further modifications. Researchers may explore its utility in medicinal chemistry, given its balanced lipophilicity and potential for selective interactions with biological targets. Proper handling and storage are recommended due to its reactive functional groups.

1-(1h-Benzimidazol-2-Yl)-2-phenylethanamine structure

60603-62-5 structure

Product Name:1-(1h-Benzimidazol-2-Yl)-2-phenylethanamine

CAS No:60603-62-5

MF:C₁₅H₁₅N₃

MW:237.299702882767

MDL:MFCD02128749

CID:3105683

PubChem ID:2771997

Update Time:2025-06-07

1-(1h-Benzimidazol-2-Yl)-2-phenylethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(1H-1,3-benzodiazol-2-yl)-2-phenylethan-1-amine
- DS-000427
- IDI1_007628
- 1-(1h-Benzo[d]imidazol-2-yl)-2-phenylethan-1-amine
- EN300-34278
- CHEMBL1622604
- 60603-62-5
- 1-(1H-Benzimidazol-2-yl)-2-phenylethanamine dihydrochloride
- MFCD02128749
- SR-01000319831
- Enamine_005041
- BBL010386
- AKOS000122220
- 1-(1H-benzo[d]imidazol-2-yl)-2-phenylethanamine
- STK713167
- VS-02470
- CS-0269909
- 2-(1-Amino-2-phenylethyl)benzimidazole
- 1-(1H-benzimidazol-2-yl)-2-phenylethanamine
- 1-(1H-1,3-benzodiazol-2-yl)-2-phenylethanamine
- AKOS016043234
- ALBB-031466
- (S)-1-(1h-Benzo[d]imidazol-2-yl)-2-phenylethan-1-amine
- WAY-612274
- Oprea1_336466
- SR-01000319831-1
- HMS1408F03
- 1-(1h-Benzimidazol-2-Yl)-2-phenylethanamine
- MDL： MFCD02128749
- Inchi： 1S/C15H15N3/c16-12(10-11-6-2-1-3-7-11)15-17-13-8-4-5-9-14(13)18-15/h1-9,12H,10,16H2,(H,17,18)
- InChI Key： XUKFUDAFEGNTRD-UHFFFAOYSA-N
- SMILES： N1C2C=CC=CC=2N=C1C(CC1C=CC=CC=1)N

Computed Properties

Exact Mass: 237.126597491Da
Monoisotopic Mass: 237.126597491Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 54.7Å²

1-(1h-Benzimidazol-2-Yl)-2-phenylethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B131240-10mg	1-(1h-Benzimidazol-2-Yl)-2-phenylethanamine	60603-62-5		10mg	$ 50.00	2022-06-07
TRC	B131240-50mg	1-(1h-Benzimidazol-2-Yl)-2-phenylethanamine	60603-62-5		50mg	$ 185.00	2022-06-07
TRC	B131240-100mg	1-(1h-Benzimidazol-2-Yl)-2-phenylethanamine	60603-62-5		100mg	$ 275.00	2022-06-07
Chemenu	CM522746-1g	1-(1H-Benzo[d]imidazol-2-yl)-2-phenylethanamine	60603-62-5	97%	1g	$265	2023-02-02
Chemenu	CM522746-5g	1-(1H-Benzo[d]imidazol-2-yl)-2-phenylethanamine	60603-62-5	97%	5g	$788	2023-02-02
Enamine	EN300-34278-0.05g	1-(1H-1,3-benzodiazol-2-yl)-2-phenylethan-1-amine	60603-62-5	95.0%	0.05g	$47.0	2025-03-18
Enamine	EN300-34278-0.1g	1-(1H-1,3-benzodiazol-2-yl)-2-phenylethan-1-amine	60603-62-5	95.0%	0.1g	$70.0	2025-03-18
Enamine	EN300-34278-0.25g	1-(1H-1,3-benzodiazol-2-yl)-2-phenylethan-1-amine	60603-62-5	95.0%	0.25g	$101.0	2025-03-18
Enamine	EN300-34278-0.5g	1-(1H-1,3-benzodiazol-2-yl)-2-phenylethan-1-amine	60603-62-5	95.0%	0.5g	$159.0	2025-03-18
Enamine	EN300-34278-1.0g	1-(1H-1,3-benzodiazol-2-yl)-2-phenylethan-1-amine	60603-62-5	95.0%	1.0g	$204.0	2025-03-18